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Compound of Interest

4-Fluoro-3,5-dimethylbenzyl
Compound Name:
alcohol

Cat. No.: B2732626

A Researcher's Guide to Safely Handling 4-Fluoro-
3,5-dimethylbenzyl alcohol

As researchers and scientists at the forefront of drug development, our commitment to
innovation is matched only by our dedication to safety. The handling of novel chemical
compounds is a routine yet critical aspect of our work. This guide provides essential, immediate
safety and logistical information for the handling of 4-Fluoro-3,5-dimethylbenzyl alcohol
(CAS: 886501-76-4). While a specific Safety Data Sheet (SDS) for this compound is not readily
available, this document synthesizes field-proven insights and data from structurally similar
aromatic alcohols and halogenated organic compounds to establish a robust safety protocol.
Our goal is to empower you with the knowledge to manage this chemical with confidence and
precision, ensuring both personal safety and the integrity of your research.

Hazard Analysis: Understanding the Risk Profile

Given its chemical structure—a fluorinated aromatic alcohol—we can anticipate a hazard
profile that includes potential irritation to the skin, eyes, and respiratory system.[1][2][3][4][5][6]
[7] The operational plan detailed below is built upon this foundational assumption, prioritizing
the mitigation of these risks at every step.

Table 1: Chemical and Physical Properties of 4-Fluoro-3,5-dimethylbenzyl alcohol and
Related Compounds
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4-Fluoro-3,5- 4-Fluoro-a- ]
. 3,5-Dimethylbenzyl
Property dimethylbenzyl methylbenzyl
alcohol (Analogue)
alcohol alcohol (Analogue)
CAS Number 886501-76-4[8] 403-41-8[1] 27129-87-9[9][10]
Molecular Formula CoH11FOI[8] CsHoFO[1] CoH120[9]
Molecular Weight 154.184 g/mol [8] 140.15 g/mol [1] 136.19 g/mol [9]
Form Liquid[8] Liquid[1] Data not available
Purity 97%][8] 99%1] 98%[10]
- _ _ 219.5°C @ 760
Boiling Point Data not available 90-92 °C/7 mmHg[1]
mmHg[10]
Flash Point Data not available 91 °C (closed cup)[1] 106.67 °C (TCC)[10]
) ) 0.927 g/mL at 25
Density Data not available 1.109 g/mL at 25 °C[1]

°C[10]

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered PPE approach is crucial for minimizing exposure. The following protocol is
designed to provide comprehensive protection when handling 4-Fluoro-3,5-dimethylbenzyl
alcohol.

Core PPE Requirements

o Eye and Face Protection: Chemical splash goggles are mandatory to prevent contact with
the eyes.[11] A face shield should be worn in conjunction with goggles when handling larger
quantities or when there is a significant risk of splashing.[11][12]

» Skin Protection: A flame-resistant lab coat must be worn and fully buttoned. Disposable nitrile
gloves are required for incidental contact. For tasks involving potential immersion or
extensive handling, heavier-duty gloves such as butyl rubber or neoprene should be
considered.[11][13] Always inspect gloves for any signs of degradation or puncture before
use.
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» Respiratory Protection: All handling of 4-Fluoro-3,5-dimethylbenzyl alcohol should be
conducted within a certified chemical fume hood to minimize inhalation exposure. If
engineering controls are not sufficient, a NIOSH-approved respirator with an organic vapor
cartridge is necessary.[4][12]

Glove Selection Rationale

The choice of glove material is critical for adequate chemical resistance. While specific
breakthrough times for 4-Fluoro-3,5-dimethylbenzyl alcohol are not available, general
guidance for handling alcohols and halogenated compounds suggests the following:

 Nitrile Gloves: Offer good protection against a wide range of chemicals, including many
alcohols, and are suitable for general laboratory use with this compound.[11][13]

» Butyl Rubber Gloves: Provide excellent resistance to ketones, esters, and alcohols.[11][13]
» Neoprene Gloves: Offer good resistance to acids, bases, and alcohols.[13]

It is imperative to consult glove manufacturers' compatibility charts for specific
recommendations.

Operational Plan: A Step-by-Step Handling Protocol

This procedural guidance ensures a systematic and safe approach to working with 4-Fluoro-
3,5-dimethylbenzyl alcohol.

Pre-Handling Checklist

» Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash
is at the appropriate working height.

o Assemble all Materials: Have all necessary equipment, reagents, and waste containers
within the fume hood before introducing the 4-Fluoro-3,5-dimethylbenzyl alcohol.

o Don Appropriate PPE: Follow the comprehensive PPE guidelines outlined in Section 2.

» Locate Emergency Equipment: Be aware of the location and proper operation of the nearest
safety shower, eyewash station, and fire extinguisher.
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Handling Procedure

Preparation Post-Handling

Handling

1. Verify Fume Hood Dispense and use 1. Decontaminate surfaces
2. Assemble Materials Proceed with caution pe After experiment completion 2. Segregate and label waste
4-Fluoro-3,5-dimethylbenzyl alcohol .
3. Don PPE within the fume hood 3. Doff and dispose of PPE
4. Locate Emergency Equipment . 4. Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 4-Fluoro-3,5-dimethylbenzyl alcohol.

Spill and Emergency Procedures

In the event of a spill, immediately alert personnel in the vicinity and evacuate the area if
necessary. For small spills within a fume hood, use an absorbent material to contain the liquid,
then decontaminate the area. For larger spills, or any spill outside of a fume hood, evacuate
the laboratory and contact the institutional safety office. In case of skin or eye contact, flush the
affected area with copious amounts of water for at least 15 minutes and seek immediate
medical attention.[2][5][6]

Disposal Plan: Responsible Waste Management

As a halogenated organic compound, 4-Fluoro-3,5-dimethylbenzyl alcohol requires specific
disposal procedures to ensure environmental and regulatory compliance.

Waste Segregation

o Halogenated Organic Waste: All waste containing 4-Fluoro-3,5-dimethylbenzyl alcohol
must be collected in a designated, properly labeled, and sealed container for halogenated
organic waste.[14][15] Do not mix with non-halogenated waste streams, as this significantly
increases disposal costs and environmental impact.[16][17]

» Contaminated Materials: Any materials, such as gloves, absorbent pads, and disposable
labware, that come into contact with the chemical must also be disposed of as hazardous
waste.
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Caption: Decision tree for the proper segregation and disposal of waste.

Container Labeling and Storage

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "4-Fluoro-3,5-dimethylbenzyl alcohol,” and the approximate concentration
and volume.[15] Containers should be kept closed except when adding waste and stored in a
designated satellite accumulation area.

By adhering to these rigorous safety and handling protocols, you are not only protecting
yourself and your colleagues but also ensuring the continued integrity and success of your vital
research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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